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Compound of Interest

Compound Name: 2,6-Diisocyanatotoluene

Cat. No.: B1215174 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Diisocyanatotoluene (2,6-

TDI), an aromatic isocyanate with significant industrial applications. This document

consolidates essential data on its physicochemical properties, toxicological profile, reactivity,

and safe handling protocols, tailored for a scientific audience.

Physicochemical Properties
2,6-Diisocyanatotoluene is a colorless to pale-yellow solid or liquid with a pungent odor.[1] It

is one of the two commercially important isomers of toluene diisocyanate, the other being 2,4-

TDI.[2] It is often found in mixtures with 2,4-TDI.[2][3]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 12 Tech Support

https://www.benchchem.com/product/b1215174?utm_src=pdf-interest
https://www.benchchem.com/product/b1215174?utm_src=pdf-body
https://www.benchchem.com/product/b1215174?utm_src=pdf-body
https://www.osha.gov/chemicaldata/735
https://en.wikipedia.org/wiki/Toluene_diisocyanate
https://en.wikipedia.org/wiki/Toluene_diisocyanate
https://avitatrade.com/upload/products/Catalog%20PCC%20downloaded%20on%2012%20Oct%202015/3%20Chemicals/msdsTDI-p.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1215174?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Reference

Molecular Formula C₉H₆N₂O₂ [4][5]

Molecular Weight 174.16 g/mol [4]

Appearance
Colorless to pale-yellow solid

or liquid
[1]

Odor Pungent, sharp, acrid [1][4][6]

Boiling Point 129-133 °C at 18 mmHg [4]

Melting Point 18.3 °C [4]

Density 1.22 - 1.23 g/cm³ at 20-25 °C [4][7][8]

Vapor Pressure 0.0119 hPa at 20 °C [4]

Flash Point 127 °C (260.6 °F) [8]

Solubility

Decomposes in water. Soluble

in acetone, benzene, ethanol,

methanol, isopropanol.[4]

Industrial Applications
2,6-TDI is a crucial chemical intermediate, primarily used in the production of polyurethanes. Its

applications extend to:

Flexible Polyurethane Foams: A primary component in the manufacturing of foams used in

furniture, bedding, and automotive seating.[5][9]

Coatings, Adhesives, and Elastomers: Used in the formulation of durable coatings, high-

performance adhesives, and flexible elastomers.[5]

Sealants and Binders: Employed in various sealant and binder applications.[10]

The reactivity of its two isocyanate groups allows for the formation of polymer chains, creating

the versatile polyurethane materials.[2]
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Toxicology and Safety
2,6-TDI is classified as a hazardous substance with significant health risks upon exposure.[5]

[11] It is fatal if inhaled and is a potent respiratory sensitizer.[8][11][12]

Summary of Hazards
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Hazard Type Description Reference

Acute Inhalation Toxicity

Fatal if inhaled. Causes severe

respiratory tract irritation, chest

tightness, coughing, and

shortness of breath.[3][11][12]

[13]

Skin Corrosion/Irritation

Causes skin irritation. May

lead to an allergic skin reaction

(sensitization), rash, and

discoloration.[3][11][12][13]

Eye Damage/Irritation

Causes serious eye irritation

with symptoms including

reddening, tearing, stinging,

and swelling. May cause

temporary corneal injury.[12]

[13]

Respiratory Sensitization

May cause allergy or asthma-

like symptoms or breathing

difficulties if inhaled.[11][12]

[13]

Carcinogenicity

Suspected of causing cancer.

Classified as Group 2B

("possibly carcinogenic to

humans") by IARC and A3

("Confirmed animal carcinogen

with unknown relevance to

humans") by ACGIH.[13][14]

Aquatic Toxicity
Harmful to aquatic life with

long-lasting effects.[11][12]

Occupational Exposure Limits
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Organization Limit Value

ACGIH TLV-TWA Time-Weighted Average (8-hr)
0.001 ppm (Inhalable fraction

and vapor)[13]

ACGIH TLV-STEL Short-Term Exposure Limit
0.005 ppm (Inhalable fraction

and vapor)[13]

OSHA PEL
Permissible Exposure Limit

(Ceiling)
0.02 ppm[3]

Reactivity and Stability
Reactivity: 2,6-TDI is highly reactive. The isocyanate (-NCO) functional groups react

exothermically with compounds containing active hydrogen, such as water, alcohols, amines,

acids, and bases.[2][15]

Reaction with Water: Reacts with water to form unstable carbamic acid, which decomposes

to form an amine and carbon dioxide (CO₂). This CO₂ evolution can cause a dangerous

pressure buildup in sealed containers.[3][15]

Hazardous Polymerization: May occur at elevated temperatures (above 160 °C) or in the

presence of catalysts, bases, or moisture.[3]

Conditions to Avoid: High temperatures, moisture, and contact with incompatible materials.[3]

[8]

Hazardous Decomposition Products: Thermal decomposition can produce highly toxic

fumes, including oxides of carbon and nitrogen, and hydrogen cyanide.[12]

Experimental Protocols
Strict adherence to safety protocols is mandatory when handling 2,6-TDI.

Safe Handling and Storage Protocol
Engineering Controls: Work exclusively in a well-ventilated area, preferably within a certified

laboratory fume hood.[11] Atmospheric concentrations must be kept below established
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exposure limits.[3]

Personal Protective Equipment (PPE):

Respiratory Protection: In case of inadequate ventilation or for emergency operations,

wear a MSHA/NIOSH-approved self-contained breathing apparatus (SCBA) or an air-

supplied respirator.[3][13]

Eye/Face Protection: Wear ANSI-approved chemical safety goggles and a face shield.[3]

[13]

Skin Protection: Wear permeation-resistant gloves (e.g., butyl rubber), an impervious lab

coat, and closed-toe shoes.[3][13]

Handling:

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[11][13]

Avoid all contact with skin, eyes, and clothing. Do not breathe vapors or mists.[11]

Use only non-sparking tools and keep away from heat, sparks, and open flames.[3]

Storage:

Store in a cool, dry, well-ventilated, and secured area.[11][12]

Keep containers tightly closed to protect from moisture.[12] The formation of CO₂ from

moisture contamination can lead to a dangerous buildup of pressure.[12]

Store away from incompatible materials such as acids, bases, alcohols, and amines.[12]

Emergency First Aid Protocol
Inhalation: Immediately move the victim to fresh air. If breathing is difficult or has stopped,

provide artificial respiration or oxygen. Seek immediate medical attention.[3][15]
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Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and warm water for at least 15 minutes. If the material is sticky, use a waterless

cleaner first. Seek medical attention if irritation or a rash occurs.[3][13]

Eye Contact: Immediately flush eyes with large amounts of lukewarm water for at least 15-20

minutes, holding the eyelids open. Remove contact lenses if present and easy to do. Seek

immediate medical attention.[12][13]

Ingestion: Do NOT induce vomiting. If the victim is conscious, rinse their mouth with water.

Seek immediate medical attention.[13]

Disposal Protocol
Dispose of contents and containers in accordance with all federal, state, and local

environmental regulations.[11] Waste must be handled as hazardous. Consult with a licensed

professional waste disposal service. Do not allow the chemical to enter drains or waterways.

[11]

Visualized Workflows and Pathways
Safe Handling Workflow
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Caption: A generalized workflow for the safe handling of 2,6-Diisocyanatotoluene in a

laboratory setting.

Isocyanate-Induced Respiratory Sensitization Pathway
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Caption: A simplified pathway illustrating how 2,6-TDI can lead to occupational asthma.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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